Cas no 1000018-40-5 (4-Methanesulfonyl-3-pyrrolidinoaniline)
1000018-40-5 structure
Product Name:4-Methanesulfonyl-3-pyrrolidinoaniline
CAS No:1000018-40-5
MF:C11H16N2O2S
MW:240.321941375732
CID:1067412
PubChem ID:26598182
Update Time:2025-04-20
4-Methanesulfonyl-3-pyrrolidinoaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylsulfonyl-3-(pyrrolidin-1-yl)aniline
- 3-Pyrrolidin-1-yl-4-(methylsulphonyl)aniline
- 4-Methanesulfonyl-3-pyrrolidinoaniline
- AKOS015852619
- 4-(Methanesulfonyl)-3-(pyrrolidin-1-yl)aniline
- DB-348463
- 4-methanesulfonyl-3-(pyrrolidin-1-yl)aniline
- 4-methylsulfonyl-3-pyrrolidin-1-ylaniline
- 1000018-40-5
- DTXSID90650215
-
- MDL： MFCD09743724
- Inchi： 1S/C11H16N2O2S/c1-16(14,15)11-5-4-9(12)8-10(11)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
- InChI Key： AMMYEUZBQIIWPL-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1N1CCCC1)N)(=O)=O
Computed Properties
- Exact Mass: 240.09300
- Monoisotopic Mass: 240.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 71.78000
- LogP: 2.99950
4-Methanesulfonyl-3-pyrrolidinoaniline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methanesulfonyl-3-pyrrolidinoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035043-1g |
4-Methylsulfonyl-3-(pyrrolidin-1-yl)aniline |
1000018-40-5 | 1g |
￡372.00 | 2022-03-01 | ||
| Fluorochem | 035043-2g |
4-Methylsulfonyl-3-(pyrrolidin-1-yl)aniline |
1000018-40-5 | 2g |
￡598.00 | 2022-03-01 | ||
| Fluorochem | 035043-5g |
4-Methylsulfonyl-3-(pyrrolidin-1-yl)aniline |
1000018-40-5 | 5g |
￡1225.00 | 2022-03-01 | ||
| TRC | M260143-100mg |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | 100mg |
$236.00 | 2023-05-18 | ||
| TRC | M260143-250mg |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | 250mg |
$500.00 | 2023-05-18 | ||
| TRC | M260143-500mg |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | 500mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M260143-1g |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | 1g |
$ 1385.00 | 2022-06-04 | ||
| Chemenu | CM482921-1g |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | 95% | 1g |
$301 | 2023-01-05 | |
| TRC | M260143-1000mg |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | 1g |
$1671.00 | 2023-05-18 | ||
| A2B Chem LLC | AE20324-1g |
4-Methanesulfonyl-3-pyrrolidinoaniline |
1000018-40-5 | ≥ 95 % | 1g |
$783.00 | 2024-04-20 |
4-Methanesulfonyl-3-pyrrolidinoaniline Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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